Cas no 63316-24-5 (2-Methoxy-5-methylbenzene-1-sulfonyl fluoride)

• Product Name: 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride
• CAS No: 63316-24-5
• MF: C₈H₉FO₃S
• MW: 204.218664884567
• CID: 2790354
• PubChem ID: 15184623
• Update Time: 2025-10-23

2-Methoxy-5-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• DTXSID90569772
• 2-Methoxy-5-methylbenzene-1-sulfonylfluoride
• EN300-727460
• 63316-24-5
• 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H9FO3S/c1-6-3-4-7(12-2)8(5-6)13(9,10)11/h3-5H,1-2H3
• InChI Key： XXLOUTRUKDULKG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(=O)(=O)F

Computed Properties

• Exact Mass: 204.02564348g/mol
• Monoisotopic Mass: 204.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride

Introduction to 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride (CAS No: 63316-24-5)

2-Methoxy-5-methylbenzene-1-sulfonyl fluoride, identified by its Chemical Abstracts Service (CAS) number 63316-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of this compound, including its methoxy and methyl substituents, as well as the presence of a sulfonyl fluoride group, make it a versatile building block for further chemical modifications and functionalizations.

The significance of 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride lies in its potential applications across multiple domains, particularly in the development of novel therapeutic agents. Sulfonyl fluorides are known to exhibit a range of pharmacological properties, making them valuable tools in medicinal chemistry. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In the context of this compound, the sulfonyl fluoride group provides a reactive handle for further derivatization, enabling the synthesis of more complex structures with tailored properties.

Recent advancements in synthetic chemistry have highlighted the importance of sulfonyl fluorides as key intermediates in the preparation of heterocyclic compounds and other pharmacologically relevant molecules. The presence of both methoxy and methyl groups in 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride contributes to its reactivity and adaptability in synthetic protocols. These substituents can participate in various chemical reactions, such as nucleophilic substitution, metal-catalyzed coupling reactions, and cross-coupling processes, facilitating the construction of intricate molecular architectures.

In the realm of drug discovery, 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride has been utilized in the development of small-molecule inhibitors targeting specific biological pathways. For instance, sulfonyl fluoride derivatives have shown promise as modulators of enzyme activity and receptor binding. The unique electronic properties imparted by the sulfonyl fluoride group can influence the interactions between a molecule and its biological target, potentially leading to enhanced efficacy and selectivity. This has spurred interest in exploring its applications in the design of next-generation therapeutics.

One notable area where 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride has found utility is in the synthesis of protease inhibitors. Proteases play crucial roles in various physiological processes, and their inhibition is a common strategy in drug development. The sulfonyl fluoride moiety can be incorporated into protease inhibitors to improve their binding affinity and resistance to degradation. Furthermore, the methoxy and methyl groups provide additional sites for structural optimization, allowing chemists to fine-tune the properties of these inhibitors.

Another emerging application of 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride is in the field of materials science. Sulfonyl fluorides have been explored as precursors for functionalized polymers and coatings due to their ability to undergo polymerization or cross-linking reactions. The presence of reactive functional groups makes this compound a valuable starting material for creating advanced materials with tailored properties.

The synthesis of 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride typically involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation followed by sulfonylation with fluorinating agents. Advances in catalytic methods have also enabled more efficient and sustainable approaches to its preparation. For instance, transition metal-catalyzed reactions have been employed to streamline certain steps in its synthesis, reducing waste and improving overall efficiency.

In conclusion, 2-Methoxy-5-methylbenzene-1-sulfonyl fluoride (CAS No: 63316-24-5) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly protease inhibitors and other therapeutic agents. As research continues to uncover new applications for sulfonyl fluorides, compounds like this are expected to play an increasingly important role in drug discovery and materials science.